Cas no 2229559-26-4 (tert-butyl N-1-(3-fluoro-2,6-dimethoxyphenyl)-2-oxoethylcarbamate)

• Product Name: tert-butyl N-1-(3-fluoro-2,6-dimethoxyphenyl)-2-oxoethylcarbamate
• CAS No: 2229559-26-4
• MF: C₁₅H₂₀FNO₅
• MW: 313.32140827179
• CID: 5829881
• PubChem ID: 165639342
• Update Time: 2025-06-25

tert-butyl N-1-(3-fluoro-2,6-dimethoxyphenyl)-2-oxoethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(3-fluoro-2,6-dimethoxyphenyl)-2-oxoethylcarbamate
• 2229559-26-4
• EN300-1887677
• tert-butyl N-[1-(3-fluoro-2,6-dimethoxyphenyl)-2-oxoethyl]carbamate

• Inchi： 1S/C15H20FNO5/c1-15(2,3)22-14(19)17-10(8-18)12-11(20-4)7-6-9(16)13(12)21-5/h6-8,10H,1-5H3,(H,17,19)
• InChI Key： VXMFECQEFYVMIX-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=C1OC)C(C=O)NC(=O)OC(C)(C)C)OC

Computed Properties

• Exact Mass: 313.13255090g/mol
• Monoisotopic Mass: 313.13255090g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 73.9Ų

Additional information on tert-butyl N-1-(3-fluoro-2,6-dimethoxyphenyl)-2-oxoethylcarbamate

Professional Introduction to Compound with CAS No. 2229559-26-4 and Product Name: tert-butyl N-1-(3-fluoro-2,6-dimethoxyphenyl)-2-oxoethylcarbamate

The compound with the CAS number 2229559-26-4 and the product name tert-butyl N-1-(3-fluoro-2,6-dimethoxyphenyl)-2-oxoethylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural features of this compound, particularly the presence of a fluoro-substituted aromatic ring and a carbamate functional group, contribute to its unique chemical properties and biological activities.

In recent years, there has been a growing interest in the development of novel compounds that exhibit inhibitory effects on various biological targets. The tert-butyl N-1-(3-fluoro-2,6-dimethoxyphenyl)-2-oxoethylcarbamate molecule has been extensively studied for its potential as an inhibitor of enzymes involved in inflammatory pathways. Specifically, research has focused on its ability to modulate the activity of cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins and other inflammatory mediators.

The fluoro-substituent in the aromatic ring of this compound plays a crucial role in enhancing its binding affinity to COX enzymes. Fluorine atoms are known to improve metabolic stability and binding interactions by increasing electron density and participating in hydrogen bonding. This feature has been exploited in the design of many pharmacologically active compounds, making it a valuable moiety in drug development.

Furthermore, the dimethoxy groups at the 2 and 6 positions of the aromatic ring contribute to the lipophilicity of the molecule, which is an important factor in determining its bioavailability. The combination of these structural elements results in a compound that is both potent and selective, making it an attractive candidate for further development as a therapeutic agent.

Recent studies have demonstrated that derivatives of this compound exhibit significant anti-inflammatory properties. In preclinical models, these derivatives have shown promise in reducing inflammation and pain associated with various conditions, including arthritis and acute injury. The mechanism of action appears to involve the inhibition of COX enzymes, leading to reduced production of pro-inflammatory mediators.

The carbamate functional group in the molecule also contributes to its biological activity by serving as a hinge-binding motif. This group allows for specific interactions with target proteins, enhancing the compound's ability to modulate enzyme activity. The tert-butyl group at the carbamate nitrogen provides additional steric hindrance, which can improve binding specificity and reduce off-target effects.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, have been employed to introduce the desired functional groups into the molecular framework. These synthetic strategies highlight the importance of cutting-edge methodologies in pharmaceutical chemistry.

Ongoing research is focused on further exploring the therapeutic potential of this compound and its derivatives. Efforts are being made to optimize its pharmacokinetic properties, including solubility, bioavailability, and metabolic stability. Additionally, studies are being conducted to investigate its potential side effects and long-term safety profile.

The development of novel pharmaceutical agents is a complex process that requires interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. The compound with CAS number 2229559-26-4 serves as an excellent example of how advances in chemical synthesis and molecular design can lead to innovative therapeutic solutions.

In conclusion, the compound with CAS number 2229559-26-4 and product name tert-butyl N-1-(3-fluoro-2,6-dimethoxyphenyl)-2-oxoethylcarbamate represents a promising candidate for further development as a therapeutic agent. Its unique structural features and demonstrated biological activities make it an attractive target for future research. As our understanding of biological pathways continues to grow, compounds like this one will play an increasingly important role in addressing various medical conditions.